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Compound of Interest

Compound Name: 5-Methylazepan-2-one

CAS No.: 2210-07-3

Cat. No.: B1295309

Get Quote

Executive Summary
This technical guide provides a rigorous comparison between Epsilon-Caprolactam (CPL), the

industry standard for Polyamide 6 (Nylon 6), and its substituted analog, 5-Methylazepan-2-one
(5-Me-CPL).

While CPL is ubiquitous in engineering thermoplastics due to its high crystallinity and thermal

stability, 5-Me-CPL offers a strategic alternative for applications requiring tunable crystallinity,

enhanced solubility, and lower processing temperatures. For drug development professionals,

the methylated variant is particularly relevant in the design of copolymer matrices for controlled

release, where the high crystallinity of pure Nylon 6 often impedes drug diffusion and

degradation kinetics.

Chemical Fundamentals & Thermodynamics
Structural Analysis
Both monomers are 7-membered lactam rings.[1] The critical differentiator is the methyl

substitution at the C5 position in 5-Me-CPL.
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Epsilon-Caprolactam (CPL): Unsubstituted.[1] Polymerizes to form linear chains that pack

efficiently via inter-chain hydrogen bonding (N-H···O=C).

5-Methylazepan-2-one (5-Me-CPL): The C5-methyl group introduces steric bulk.[1] In the

polymer state, this substituent acts as an "internal plasticizer" and a defect site for crystal

lattice formation.

Thermodynamic Implications
The polymerization of 7-membered lactams is driven by the release of ring strain (enthalpy,

) but opposed by the loss of translational entropy (

).

Parameter
Epsilon-
Caprolactam (CPL)

5-Methylazepan-2-
one (5-Me-CPL)

Impact on
Polymerization

Ring Strain Moderate Moderate to High
Similar driving force

for ring opening.

Entropic Penalty High Higher

The methyl group

increases the

conformational

freedom of the

monomer relative to

the polymer, making

more negative.

Ceiling Temperature (

)
~280°C < 250°C (Est.)

5-Me-CPL has a lower

equilibrium polymer

content at high

temperatures.

Polymerization Mechanism: Anionic Ring-Opening
Polymerization (AROP)
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For precision applications (e.g., biomedical matrices), Anionic Ring-Opening Polymerization

(AROP) is preferred over hydrolytic polymerization due to faster kinetics, lower reaction

temperatures (130–160°C vs. 260°C), and the absence of water byproducts.

The "Activated Monomer" Mechanism
The reaction does not proceed by direct attack of the anion on the monomer. Instead, it follows

an activated monomer mechanism where the propagating species is an N-acylated lactam

chain end.

Key Pathway:

Initiation: A strong base (e.g., NaH, Sodium Caprolactamate) generates the lactam anion.

Activation: An activator (e.g., N-acetylcaprolactam) is required to prevent a long induction

period. The lactam anion attacks the activator.

Propagation: The lactam anion attacks the exocyclic carbonyl of the growing chain, opening

the ring and regenerating the anion by proton transfer from a monomer.

Mechanistic Pathway Diagram
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Figure 1: The activated monomer mechanism for anionic polymerization of lactams.

Comparative Material Properties[2][3][4]
The following data contrasts the standard Nylon 6 with the methylated variant. Note the

significant drop in thermal transitions for the methylated polymer, which is advantageous for

processing thermolabile drugs.
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Property
Poly(Epsilon-Caprolactam)
(Nylon 6)

Poly(5-Methylazepan-2-
one)

Melting Point (

)
220°C

165°C – 185°C (Stereo-

dependent)

Glass Transition (

)
50°C (Dry) 40°C – 45°C

Crystallinity 35 – 45% (Semi-crystalline) < 20% (Low crystallinity)

Solubility
Soluble in Formic Acid, m-

Cresol

Soluble in Alcohols (Hot),

Chlorinated solvents

Water Absorption High (~9% at saturation)
Moderate (Methyl group adds

hydrophobicity)

Flexibility Rigid, High Modulus Flexible, Lower Modulus

Scientific Insight: The depression in

and crystallinity in Poly(5-Me-CPL) is caused by the methyl group disrupting the inter-chain
hydrogen bonding network. This creates a polymer with higher free volume, which improves
permeability—a critical factor for drug elution profiles.

Experimental Protocol: Synthesis of Poly(5-
Methylazepan-2-one)
Objective: Synthesize a high-molecular-weight polymer via bulk AROP. Safety: Work under

inert atmosphere (Nitrogen/Argon). Lactams are irritants.

Reagents
Monomer: 5-Methylazepan-2-one (Dried in vacuo at 40°C for 12h).

Catalyst: Sodium Hydride (NaH), 60% dispersion in oil (washed with hexane).

Activator: N-Acetylcaprolactam (AcCL).[2]
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Step-by-Step Workflow
Catalyst Preparation:

In a flame-dried Schlenk flask, wash 0.2 g NaH with dry hexane (3x) to remove oil. Dry

under vacuum.[2][3]

Monomer Melting & Degassing:

Add 20 g of 5-Methylazepan-2-one to the flask.

Heat to 100°C (above monomer melting point) under vacuum for 30 mins to remove trace

water. Critical: Water terminates the anionic active center.

Initiation:

Under

flow, add the prepared NaH to the molten monomer.

Stir at 100°C until hydrogen evolution ceases (approx. 10-15 mins). The solution

effectively becomes the catalyst (Sodium 5-methyl-caprolactamate) dissolved in monomer.

Polymerization:

Heat the system to 150°C.

Inject 0.5 mol% N-Acetylcaprolactam (Activator) via syringe.

Observation: Viscosity will increase rapidly (within 2-5 minutes).

Termination & Isolation:

After 30 minutes, cool the flask to room temperature.

Grind the resulting solid polymer.

Extraction: Soxhlet extract with methanol for 24h to remove unreacted monomer

(equilibrium monomer content is higher for substituted lactams).
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Dry in a vacuum oven at 60°C.

Synthesis Workflow Diagram
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Figure 2: Workflow for the anionic ring-opening polymerization of 5-Methylazepan-2-one.

Applications in Drug Development
While Nylon 6 is traditionally an engineering plastic, Poly(5-Methylazepan-2-one) and its

copolymers with CPL offer unique advantages for pharmaceutical applications:

Micellar Drug Carriers:

Block copolymers of Poly(5-Me-CPL) (hydrophobic) and PEG (hydrophilic) form stable

micelles. The methyl group lowers the crystallinity of the core, preventing the "freezing out"

of encapsulated drugs, which is a common issue with pure Nylon 6 blocks.

Implantable Matrices:

The lower melting point allows for melt-processing (e.g., hot melt extrusion) at

temperatures (

C) that are safer for thermally sensitive active pharmaceutical ingredients (APIs), whereas
Nylon 6 requires processing

C.

Tuning Degradation:

Although polyamides are generally resistant to hydrolysis, the amorphous nature of the

methylated variant allows for faster water permeation, accelerating surface erosion in

biodegradable copolymer systems (e.g., with caprolactone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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